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Compound of Interest

Compound Name: C.I. Acid Black 132

Cat. No.: B1172553 Get Quote

A notable scarcity of publicly available toxicological data for C.I. Acid Black 132 presents a

significant challenge in providing a comprehensive safety assessment. While categorized as a

substance of concern in several regulatory and advisory lists, detailed experimental studies

outlining its specific toxicological endpoints are largely absent from the public domain.

C.I. Acid Black 132, a chromium complex azo dye, is identified by the CAS number 12219-02-

2. Its inclusion in various Restricted Substance Lists (RSLs) suggests a precautionary

approach to its use, primarily due to the general hazards associated with azo dyes and the

presence of chromium. However, a thorough review of scientific literature and chemical

databases reveals a significant lack of specific quantitative toxicological data, such as LD50

(median lethal dose) or NOAEL (No-Observed-Adverse-Effect Level) values.

Summary of Toxicological Concerns
The primary toxicological concerns for C.I. Acid Black 132 stem from its classification as an

azo dye and its chromium content. Azo dyes, as a class of compounds, are known for the

potential to undergo reductive cleavage of the azo bond (-N=N-), which can lead to the

formation of aromatic amines. Some of these aromatic amines are known or suspected

carcinogens.

While no specific studies on the metabolism of C.I. Acid Black 132 were found, the potential

for the release of toxic or carcinogenic aromatic amines is a significant consideration in its

safety profile.[1] Furthermore, as a chromium-containing dye, the potential for chromium to be

released into the environment is another area of concern, although premetallized dyes are
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generally considered to have reduced chromium discharge compared to older dyeing methods.

[1]

Several regulatory and advisory bodies have placed C.I. Acid Black 132 on lists of restricted or

declarable substances, often with classifications indicating potential carcinogenicity. For

instance, it has been classified as "Carcinogenicity 2 H351" (Suspected of causing cancer) in

some contexts. However, the specific experimental data supporting these classifications are not

readily available.

Data Presentation
Due to the absence of specific quantitative toxicological data for C.I. Acid Black 132 in the

public domain, a detailed data table as requested cannot be constructed. The following table

summarizes the available qualitative information.
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Toxicological Endpoint
Finding for C.I. Acid Black

132

General Information for Azo

Dyes

Acute Toxicity No data available.
Varies widely depending on the

specific dye.

Skin Corrosion/Irritation No data available.
Some azo dyes can be skin

irritants.

Eye Irritation No data available.
Some azo dyes can cause eye

irritation.

Skin Sensitization No data available.
Some azo dyes are known skin

sensitizers.

Genotoxicity/Mutagenicity No data available.

Some azo dyes and their

breakdown products (aromatic

amines) are genotoxic.

Carcinogenicity

Listed as a potential

carcinogen (e.g.,

Carcinogenicity 2 H351) in

some restricted substance

lists, but without publicly

available supporting studies.

Some azo dyes can be

metabolized to carcinogenic

aromatic amines.

Reproductive Toxicity No data available.
Data is specific to individual

dyes.

Repeated Dose Toxicity No data available.
Data is specific to individual

dyes.

Experimental Protocols
Detailed experimental protocols for toxicological studies specifically on C.I. Acid Black 132 are

not available in the public domain. Standardized OECD (Organisation for Economic Co-

operation and Development) guidelines are typically followed for such studies. For reference,

some of the relevant OECD test guidelines would include:

Acute Oral Toxicity: OECD Test Guideline 420, 423, or 425
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Acute Dermal Toxicity: OECD Test Guideline 402

Acute Inhalation Toxicity: OECD Test Guideline 403

Skin Irritation/Corrosion: OECD Test Guideline 439 (In Vitro) or 404 (In Vivo)

Eye Irritation/Corrosion: OECD Test Guideline 492 (In Vitro) or 405 (In Vivo)

Skin Sensitization: OECD Test Guideline 442C, 442D, or 442E (In Vitro) or 429 (In Vivo)

Mutagenicity: OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames test)

Carcinogenicity: OECD Test Guideline 451

Visualizations
Given the lack of specific mechanistic data for C.I. Acid Black 132, a generalized logical

relationship diagram illustrating the primary toxicological concern for azo dyes is provided

below.
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General toxicological concern pathway for azo dyes.

Conclusion
The safety profile of C.I. Acid Black 132 is largely inferred from its chemical class (azo dye)

and composition (chromium complex) rather than from direct, substance-specific toxicological

data. The consistent inclusion of this dye in restricted substance lists highlights a precautionary

approach within the industry. For a comprehensive risk assessment, detailed toxicological
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studies conducted according to internationally recognized guidelines would be necessary.

Professionals in drug development and research should exercise caution and consider the

potential hazards associated with azo dyes and chromium when handling or considering the

use of C.I. Acid Black 132. The significant data gap for this substance underscores the need

for further research to adequately characterize its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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